Cas no 244196-14-3 (Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate)

• Product Name: Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate
• CAS No: 244196-14-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6078076
• Update Time: 2025-07-18

Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate

• Inchi： 1S/C9H13NO3/c1-4-10(7-11)6-8(3)9(12)13-5-2/h4,7H,1,3,5-6H2,2H3
• InChI Key： AESCGHLLOIGZHD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CN(C=C)C=O)=C

Experimental Properties

• Density: 1.046±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 299.9±40.0 °C(Predicted)
• pka: 0.35±0.70(Predicted)

Additional information on Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate

Comprehensive Overview of Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate (CAS No. 244196-14-3)

Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate (CAS No. 244196-14-3) is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, material science, and pharmaceutical research. This ester derivative, characterized by its unique ethenylformylamino and propenoate functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Its molecular structure, which combines both vinyl and acrylate moieties, enables participation in radical polymerization and cross-linking reactions, aligning with current trends in sustainable material development and bio-based polymers.

In recent years, the demand for high-performance monomers like Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate has surged due to their role in creating advanced coatings, adhesives, and biomedical materials. Researchers are particularly interested in its potential for UV-curable formulations, a hotspot in eco-friendly manufacturing. The compound's ability to form covalent networks under mild conditions addresses growing concerns about energy efficiency and reduced carbon footprints in industrial processes. Additionally, its compatibility with green chemistry principles positions it as a candidate for replacing traditional petrochemical-derived monomers.

The synthesis of Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate typically involves Michael addition or esterification reactions, methodologies frequently searched in academic and industrial databases. Its CAS No. 244196-14-3 serves as a critical identifier for regulatory compliance and safety assessments, though it is not classified under hazardous categories. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a topic of high relevance in quality control discussions across online forums and research publications.

From an SEO perspective, queries like "applications of ethyl propenoate derivatives" or "synthesis of CAS 244196-14-3" reflect user interest in practical uses and synthetic routes. This compound's relevance to biodegradable polymers and smart materials further enhances its searchability, as these terms dominate sustainability-focused discussions. Notably, the inclusion of long-tail keywords such as "ethyl 2-[(ethenylformylamino)methyl]-2-propenoate in drug delivery systems" caters to niche audiences seeking specialized information.

In pharmaceutical contexts, Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate has been explored for its potential as a prodrug scaffold or polymeric carrier, though non-hazardous applications are emphasized. Its hydrolytic stability and controlled-release properties align with trending searches on "targeted drug delivery" and "biocompatible materials." Such attributes make it a subject of ongoing studies, particularly in journals covering advanced functional materials.

To conclude, Ethyl 2-[(ethenylformylamino)methyl]-2-propenoate (CAS No. 244196-14-3) represents a convergence of innovation and sustainability. Its multifaceted applications—from industrial coatings to biomedical engineering—underscore its importance in contemporary research. By addressing frequently searched topics like green synthesis and material performance, this overview aims to bridge technical expertise with accessible knowledge, fulfilling both academic and industrial curiosity.